Cas no 50-42-0 (Adiphenine hydrochloride)

• Product Name: Adiphenine hydrochloride
• CAS No: 50-42-0
• MF: C₂₀H₂₆ClNO₂
• MW: 347.87894487381
• MDL: MFCD00050508
• CID: 33473
• PubChem ID: 160871422
• Update Time: 2025-09-26

Adiphenine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Adiphenine hydrochloride
• Adiphenine (hydrochloride)
• Adiphenine HCl
• 2-(diethylamino)ethyl 2,2-diphenylacetate,hydrochloride
• 2-(Diethylamino)ethyl Diphenylacetate Hydrochloride
• Trasentin Hydrochloride
• Diphenylacetic Acid 2-(Diethylamino)ethyl Ester Hydrochloride
• Patrovina
• Sentiv
• Spasnil
• Adiphenine chloride
• Difacil hydrochloride
• Adiphen hydrochloride
• Vegantin
• Diphacil hydrochloride
• Adifenin hydrochloride
• Trasentine hydrochloride
• Transentine hydrochloride
• Adipheninium chloratum
• Spasmolytin hydrochloride
• Adiphenine hydrochloride [USAN]
• 2-(Diethylamino)ethyl diphenylacetate hydrochlo
• AC-013
• CAS-50-42-0
• Diphenylacetate du diethylamino-ethanol chlorhydrate
• NSC758234
• D02772
• adipheninhydrochlorid-
• Trasentine, hydrochloride
• HMS1568O11
• Tox21_111379
• DTXSID0045880
• 2-(diethylamino)ethyl 2,2-diphenylacetate;hydron;chloride
• BCP22622
• 2,2-diphenylacetic acid 2-(diethylamino)ethyl ester hydrochloride
• AS-15686
• 42B4PDY0AV
• Diphenylacetate du diethylamino-ethanol chlorhydrate [French]
• 2-(diethylamino)ethyl 2,2-diphenylacetate;hydrochloride
• NCGC00094995-02
• SPECTRUM1503073
• NSC 129224
• SR-01000000075-4
• 2-Diethylaminoethyl diphenylacetate hydrochloride
• Benzeneacetic acid, a-phenyl-, 2-(diethylamino)ethyl ester,hydrochloride
• MFCD00050508
• HMS1922C11
• MLS001076478
• 50-42-0
• Prestwick_7
• HY-B0379A
• ADIPHENINE HYDROCHLORIDE [MART.]
• SW196325-3
• D88523
• Tox21_111379_1
• EINECS 200-036-9
• ADIPHENINE HYDROCHLORIDE [MI]
• SR-01000000075
• ADIPHENINE HYDROCHLORIDE [WHO-DD]
• WLN: 2N2&2OVYR&R &GH
• A828115
• FT-0657379
• Adiphenine hydrochloride, analytical standard
• Adiphenine HCl; NSC 129224; NSC-129224; NSC129224
• s2082
• MLS002222150
• NSC-129224
• SCHEMBL33478
• Pharmakon1600-01503073
• Diphenylacetyldiethylaminoethyl hydrochloride
• Benzeneacetic acid, .alpha.-phenyl-, 2-(diethylamino)ethyl ester, hydrochloride
• DTXCID8025880
• REGID_for_CID_5763
• CHEMBL555654
• NCGC00094995-03
• Q27258524
• MLS000028404
• Benzeneacetic acid, alpha-phenyl-2-(diethylamino)ethyl ester hydrochloride
• ACETIC ACID, DIPHENYL-, 2-(DIETHYLAMINO)ETHYL ESTER, HYDROCHLORIDE
• NSC129224
• UNII-42B4PDY0AV
• Adiphenine Hydrochloride, 98%
• SMR000058354
• Ethanol, 2-(diethylamino)-, 2,2-diphenylacetate, hydrochloride
• 2-(diethylamino)ethyl 2,2-diphenylacetate hydrochloride
• Benzeneacetic acid, .alpha.-phenyl-2-(diethylamino)ethyl ester hydrochloride
• CCG-39173
• Adiphenine hydrochloride (USAN)
• Opera_ID_604
• CS-O-00923
• NSC-758234
• Benzeneacetic acid, alpha-phenyl-, 2-(diethylamino)ethyl ester, hydrochloride
• Diphenylacetic acid 2-(diethylamino)ethyl ester
• 2-(diethylamino)ethyl 2,2-diphenylethanoate hydrochloride
• NCGC00094995-01
• AKOS015900392
• Ethanol, 2,2-diphenylacetate, hydrochloride
• NCGC00016221-06
• NS00078962
• ADIPHENINE HYDROCHLORIDE (MART.)
• LKPINBXAWIMZCG-UHFFFAOYSA-N
• DA-50237
• A2498

• MDL： MFCD00050508
• Inchi： 1S/C20H25NO2.ClH/c1-3-21(4-2)15-16-23-20(22)19(17-11-7-5-8-12-17)18-13-9-6-10-14-18;/h5-14,19H,3-4,15-16H2,1-2H3;1H
• InChI Key： LKPINBXAWIMZCG-UHFFFAOYSA-N
• SMILES： Cl.O(C(C(C1C=CC=CC=1)C1C=CC=CC=1)=O)CCN(CC)CC
• BRN： 3919592

Computed Properties

• Exact Mass: 347.16500
• Monoisotopic Mass: 347.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: White or nearly white powder
• Density: 1.0555 (rough estimate)
• Melting Point: 71-74?°C(lit.)
• Boiling Point: 423°C at 760 mmHg
• Flash Point: 133.2°C
• Refractive Index: 1.5400 (estimate)
• PSA: 29.54000
• LogP: 4.50550
• Vapor Pressure: 2.31E-07mmHg at 25°C
• Merck: 161

Adiphenine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• RTECS：AH2625000
• Hazardous Material Identification：
• Toxicity：LD50 i.p. in mice: 0.24 g/kg (Burtner, Cusic)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22
• Safety Term：S36

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt